Cas no 2230802-94-3 (2-Amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride)

• Product Name: 2-Amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride
• CAS No: 2230802-94-3
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• CID: 5184400
• Update Time: 2025-06-14

2-Amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride
• 2-amino-2-(1,3-dimethylpyrazol-4-yl)acetic acid;hydrochloride
• starbld0042287
• Z3300348802
• 2-Amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride

• Inchi： 1S/C7H11N3O2.ClH/c1-4-5(3-10(2)9-4)6(8)7(11)12;/h3,6H,8H2,1-2H3,(H,11,12);1H
• InChI Key： JWXOZZLDNABEGC-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C1=CN(C)N=C1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 81.1

Additional information on 2-Amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride

Comprehensive Overview of 2-Amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride (CAS No. 2230802-94-3)

The compound 2-Amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride (CAS No. 2230802-94-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole ring and an amino acid backbone, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for heterocyclic compounds like 2-Amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride has surged, driven by advancements in medicinal chemistry and biotechnology. This compound’s CAS No. 2230802-94-3 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. Scientists are exploring its role in designing novel small-molecule therapeutics, especially for targets involving inflammatory responses and metabolic disorders.

The synthesis of 2-Amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride involves multi-step organic reactions, often starting from 1,3-dimethyl-1H-pyrazole derivatives. Its molecular weight and structural purity are critical for ensuring reproducibility in research. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its identity and quality. The compound’s stability under various pH conditions and temperatures is also a key focus, as it impacts its utility in drug formulation.

One of the trending topics in the scientific community is the exploration of pyrazole-based compounds for their bioactivity. 2-Amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride aligns with this trend, as its pyrazole moiety is known to interact with biological targets like kinases and G-protein-coupled receptors. This has led to increased interest in its potential as a lead compound for developing treatments for chronic diseases. Additionally, its amino acid component suggests possible applications in peptide mimetics and prodrug design.

From an industrial perspective, scalability and cost-effectiveness are paramount. The production of CAS No. 2230802-94-3 requires optimization to meet the demands of high-throughput screening and preclinical trials. Suppliers and manufacturers are investing in green chemistry approaches to reduce environmental impact while maintaining high yield and purity. This aligns with the broader shift toward sustainable pharmaceutical synthesis, a topic gaining traction in both academic and corporate settings.

In conclusion, 2-Amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid hydrochloride (CAS No. 2230802-94-3) represents a promising candidate for future therapeutic innovations. Its dual functionality as a heterocyclic and amino acid derivative opens doors to diverse applications, from drug discovery to biochemical probes. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.